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NG25 Solubility and Stock Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: NG25 trihydrochloride

CAS No.: 1315355-93-1

Cat. No.: S537089

The table below summarizes the solubility characteristics of NG25 in various solvents, compiled from

supplier data sheets.

Solvent Solubility Concentration Additional Notes

DMSO =100 mg/mL[1] 186.02 mM [1] Recommended for primary stock;
hygroscopic DMSO can reduce solubility
over time [2].

DMSO 9mg/mLto 100 16.74 mMto 186.01 Confirm solubility for your specific batch.
(various mg/mL [2] mM [2]
batches)
Ethanol 2 mg/mL to 19 ~3.72 mM to Varies by batch.
mg/mL [2] ~35.35 mM [2]
Water Insoluble [2] [1] N/A Not suitable for direct dissolution.

Experimental Protocols and Troubleshooting

Here are answers to frequently asked questions and detailed protocols for working with NG25.

Frequently Asked Questions
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¢ Q1: What is the best way to prepare a long-term stock solution of NG25?

o A: Dissolve NG25 in fresh, high-quality, anhydrous DMSO to create a concentrated stock
solution (e.g., 10-100 mM). Aliquot the stock into single-use vials to minimize freeze-thaw
cycles and exposure to moisture. Store the aliquots at -20°C or -80°C for long-term stability [2]

[1].
¢ Q2: My NG25 has precipitated out of solution in a cell culture experiment. What should I do?

o A: Precipitation often occurs when the stock solution is added to the aqueous cell culture
medium. To mitigate this:
= Ensure your DMSO stock is fully dissolved at room temperature before use. Gently
warming the vial to 37°C and brief sonication can help [1].
= When adding to cell culture, first dilute the stock solution in a small volume of plain
medium or buffer. Then, add this diluted solution dropwise to the full volume of culture
medium while gently swirling to ensure rapid and even mixing.

¢ Q3: Are there any validated formulations for administering NG25 in animal studies?

o A: Yes, supplier-validated in vivo formulations are available. One example is a clear solution
using 5% DMSO, 40% PEG300, 5% Tween-80, and 50% double-distilled water, which can
achieve a working concentration of 1.25 mg/mL (2.33 mM) [2].

Detailed Protocol: Inhibiting TAK1 in Cell-Based Assays

This protocol is adapted from published research using NG25 in breast cancer cell lines [2] [1].

Objective: To inhibit TAK1 and downstream signaling in cultured cells. Materials:

e NG25 (from a 10 mM stock in DMSO)

e Appropriate cell line (e.g., AM-1 cells, MCF7, MDA-MB-231 breast cancer cells)
e Cell culture medium and reagents

e DMSO (for vehicle control)

Workflow:
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Procedure:

e Preparation: Generate a 10 mM stock solution of NG25 in DMSO. Aliquot and store at -20°C.
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e Cell Plating: Plate your chosen cell line in complete growth medium and allow them to adhere

overnight.
¢ Pre-treatment: Replace the medium with fresh medium. Pre-treat cells with NG25 at your desired
concentration (common range: 100 nM to 2 uM) for 1 hour at 37°C and 5% CO:z [2] [1].
o Ciritical Note: Always include a vehicle control (0.1% DMSO) to account for any effects of the

solvent.
e Stimulation: After pre-treatment, proceed with your experimental stimulus (e.g., treat with 20 pM
Doxorubicin to study DNA damage response) [1].
e Analysis: Harvest cells for downstream analysis. Expected outcomes include:
o Western Blot: Reduced phosphorylation of downstream targets like p38, JNK, and IkBa [2]
[1].
o Cell Viability Assay: Dose-dependent reduction in cell viability, potentially enhanced when
combined with chemotherapeutic agents like Doxorubicin [1].

Scientific Context: NG25 as a TAK1 Inhibitor

Understanding the mechanism of NG25 helps in designing and interpreting experiments.

¢ Mechanism of Action: NG25 is a potent dual inhibitor of TAK1 (ICso = 149 nM) and MAP4K2 (ICso =
21.7 nM) [2] [3]. It functions as an ATP-competitive kinase inhibitor [4].

¢ Biological Role of TAK1: TAK1 is a key signaling kinase in the NF-kB pathway and is critical for
activating immune responses and promoting cancer cell survival [5] [4]. It also plays a role in the rapid
formation of the NLRP3 inflammasome upon stimulation [5].

e Broader Research Context: Predicting solubility for research compounds like NG25 remains a
significant challenge in drug development. Recent advances use machine learning models trained
on large datasets to improve these predictions, which can aid in formulating new compounds [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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